Cas no 505-52-2 (1,11-Undecanedicarboxylic Acid)

• Product Name: 1,11-Undecanedicarboxylic Acid
• CAS No: 505-52-2
• MF: C₁₃H₂₄O₄
• MW: 244.327264785767
• MDL: MFCD00002740
• CID: 37870
• PubChem ID: 87576045
• Update Time: 2025-05-19

1,11-Undecanedicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Tridecanedioic acid
• Brassylic acid
• 1,11-Undecanedicarboxylic acid
• Undecane-1,11-dicarboxylic acid
• Brassilic acid
• 1,13-Tridecanedioic acid
• Brassylate
• PL3IQ40C34
• NSC9498
• DXNCZXXFRKPEPY-UHFFFAOYSA-N
• tridecanedioate
• DSSTox_CID_1683
• DSSTox_RID_76281
• DSSTox_GSID_21683
• Brassilate
• 1,11-Undecanedicarboxylicacid
• 1,13-Tridecanedioate
• PubChem18098
• 1,13-Brassylic Acid
• 1,11-Undecanedicarbox
• CHEBI:73718
• T0021
• NCGC00258853-01
• CHEMBL3187746
• NCGC00249020-01
• Tox21_201301
• NCGC00249020-02
• LMFA01170014
• 505-52-2
• 1, 11-Undecanedicarboxylic acid
• UNII-PL3IQ40C34
• Undecane-1,11-dicarboxylate
• Tox21_302982
• NSC-9498
• 1,11-Undecanedicarboxylate
• TRIDECANEDIOICACID
• AI3-18168
• .ALPHA.,.OMEGA.-TRIDECANEDIOIC ACID
• A7494
• CS-0099256
• EN300-6476962
• MFCD00002740
• NCGC00256463-01
• HY-128421
• EC 208-011-4
• Q2099072
• EINECS 208-011-4
• CAS-505-52-2
• SCHEMBL20802
• NSC 9498
• AB01332661-02
• DTXSID9021683
• DTXCID901683
• 1,11-Undecanedicarboxylic acid, 94%
• Z87002486
• NS00010118
• FT-0606050
• s6063
• AS-14882
• AKOS005381208
• 1,13-Tridecanedioic Acid; Brassylic Acid; NSC 9498; a,?-Tridecanedioic Acid; ?-Carboxylauric Acid;
• STK033041
• DB-121159
• alpha,omega-tridecanedioic acid
• 208-011-4
• FT75326
• 1,11-Undecanedicarboxylic Acid

• MDL： MFCD00002740
• Inchi： 1S/C13H24O4/c14-12(15)10-8-6-4-2-1-3-5-7-9-11-13(16)17/h1-11H2,(H,14,15)(H,16,17)
• InChI Key： DXNCZXXFRKPEPY-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 244.16700
• Monoisotopic Mass: 244.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.15 g/cm3 (25℃)
• Melting Point: 112.0 to 116.0 deg-C
• Boiling Point: 422.5℃/760mmHg
• Flash Point: 223.5 ºC
• Refractive Index: 1.4453 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 74.60000
• LogP: 3.44670
• Solubility: Insoluble in water

1,11-Undecanedicarboxylic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,11-Undecanedicarboxylic Acid

Comprehensive Guide to 1,11-Undecanedicarboxylic Acid (CAS No. 505-52-2): Properties, Applications, and Industry Trends

1,11-Undecanedicarboxylic Acid (CAS No. 505-52-2), also known as undecane-1,11-dioic acid, is a long-chain dicarboxylic acid with significant industrial and research applications. This organic compound is characterized by its linear structure and two terminal carboxyl groups, making it a versatile building block in polymer synthesis, specialty chemicals, and advanced material development. With the growing demand for sustainable materials and bio-based alternatives, 1,11-Undecanedicarboxylic Acid has gained attention for its potential in eco-friendly product formulations.

The chemical industry is increasingly focusing on high-performance polymers, where 1,11-Undecanedicarboxylic Acid serves as a critical monomer. Its long hydrocarbon chain contributes to enhanced flexibility and thermal stability in polyamides and polyesters, addressing modern challenges in automotive and aerospace materials. Researchers are also exploring its role in biodegradable plastics, aligning with global sustainability goals and circular economy principles. The compound's CAS No. 505-52-2 is frequently searched in scientific databases, reflecting its importance in material science innovation.

In the pharmaceutical sector, 1,11-Undecanedicarboxylic Acid derivatives are investigated for drug delivery systems due to their controlled-release properties. The compound's molecular structure allows for precise modifications, making it valuable in nanotechnology applications and biocompatible coatings. Recent studies highlight its potential in cosmetic formulations, particularly in long-lasting skincare products where stability and skin compatibility are paramount. These diverse applications underscore why searches for "1,11-Undecanedicarboxylic Acid uses" and "505-52-2 technical data" have surged in academic and industrial contexts.

From a synthetic chemistry perspective, 1,11-Undecanedicarboxylic Acid production methods continue to evolve. Traditional routes involve oxidation processes of corresponding hydrocarbons, while newer biotechnological approaches utilize engineered microorganisms for greener synthesis. This shift responds to industry demands for low-carbon footprint chemicals, with CAS 505-52-2 frequently appearing in patents related to green chemistry innovations. Analytical techniques like HPLC and mass spectrometry are essential for quality control, ensuring compliance with stringent industrial-grade standards.

The market outlook for 1,11-Undecanedicarboxylic Acid remains positive, driven by expansion in specialty polymers and functional materials. Industry reports correlate its demand growth with emerging applications in 3D printing resins and advanced adhesives. As manufacturers seek alternatives to petrochemical-derived intermediates, bio-based 1,11-Undecanedicarboxylic Acid production methods have become a hot research topic. Technical queries about "505-52-2 solubility" and "undecanedioic acid synthesis" reflect the compound's practical significance across laboratories and production facilities worldwide.

Storage and handling of 1,11-Undecanedicarboxylic Acid require standard precautions for carboxylic acid compounds, with emphasis on moisture control and compatibility with common container materials. Its physical-chemical properties (including melting point range and acidity constant) make it suitable for various formulation processes. Regulatory databases list CAS 505-52-2 under generally recognized safe handling profiles when proper industrial hygiene practices are followed, contributing to its widespread adoption across multiple sectors.

Future research directions for 1,11-Undecanedicarboxylic Acid may explore its catalytic conversion pathways and derivative chemistry for high-value applications. The compound's structural features position it as a candidate for smart material development, particularly in responsive polymer systems. With increasing digitalization of chemical research, computational studies of 505-52-2 molecular interactions are generating new insights for tailored applications. These advancements ensure continued relevance of this dicarboxylic acid in next-generation technological solutions.